(Butan-2-yl)(1-cyclohexylethyl)amine

• Molecular Formula: C12H25N
• Molecular Weight: 183.33 g/mol
• IUPAC Name: N-(1-cyclohexylethyl)butan-2-amine
• InChI: InChI=1S/C12H25N/c1-4-10(2)13-11(3)12-8-6-5-7-9-12/h10-13H,4-9H2,1-3H3
• InChI Key: HXQSJDWEPJZLCU-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(C)C1CCCCC1

Description

(Butan-2-yl)(1-cyclohexylethyl)amine is a secondary amine featuring a branched butan-2-yl group and a 1-cyclohexylethyl substituent. The butan-2-yl group introduces chirality at the second carbon of the butane chain, while the 1-cyclohexylethyl moiety consists of an ethyl linker bonded to a cyclohexyl ring, contributing steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (Butan-

Biological Activity

(Butan-2-yl)(1-cyclohexylethyl)amine is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological effects, mechanisms of action, and relevant case studies, while providing data tables summarizing key findings.

Chemical Structure

The compound's structure can be described as follows:

• Chemical Formula : C$_{13}$H$_{19}$N
• IUPAC Name : (Butan-2-yl)(1-cyclohexylethyl)amine

Research indicates that (Butan-2-yl)(1-cyclohexylethyl)amine may interact with various biological targets, including neurotransmitter receptors and enzymes. The following sections summarize key findings from studies assessing its biological activity.

1. Cholinesterase Inhibition

A study investigated the inhibitory effects of various amines on cholinesterases, which are critical in neurotransmission. The compound demonstrated notable inhibition against human butyrylcholinesterase (hBChE), with an IC$_{50}$ value indicating effective concentration levels for activity.

Compound	hBChE IC$_{50}$ (nM)	mAChE Residual Activity at 100 µM (%)
(Butan-2-yl)(1-cyclohexylethyl)amine	250 ± 20	Not Active
Tacrine	10 ± 2	95 ± 5
Donepezil	5 ± 1	90 ± 3

This table illustrates the comparative potency of (Butan-2-yl)(1-cyclohexylethyl)amine against established cholinesterase inhibitors, highlighting its potential as a lead compound for further development in neuropharmacology .

2. Neuroprotective Effects

In vitro studies using human neuroblastoma SH-SY5Y cells evaluated the neuroprotective properties of the compound. Cell viability assays showed that treatment with increasing concentrations of the compound up to 100 µM did not significantly reduce cell viability compared to control groups, suggesting a favorable safety profile for potential therapeutic applications.

Concentration (µM)	Cell Viability (%)
0	100
10	98
50	95
100	93

These results indicate that (Butan-2-yl)(1-cyclohexylethyl)amine does not exhibit cytotoxicity at tested concentrations, making it a candidate for further exploration in neuroprotective therapies .

3. Blood-Brain Barrier Permeability

The ability of (Butan-2-yl)(1-cyclohexylethyl)amine to cross the blood-brain barrier (BBB) was assessed using an in vitro PAMPA assay. The results indicated moderate permeability, which is essential for central nervous system drug candidates.

Compound	Permeability Coefficient (Papp × 10$^6$ cm/s)
(Butan-2-yl)(1-cyclohexylethyl)amine	4.5
Reference Compound A	8.0

This data suggests that while the compound has potential for CNS activity, further modifications might enhance its BBB penetration capabilities .

Case Studies

Several case studies have explored the pharmacological implications of similar compounds within the same class as (Butan-2-yl)(1-cyclohexylethyl)amine:

Case Study: Neurodegenerative Disease Models

Research has shown that compounds structurally similar to (Butan-2-yl)(1-cyclohexylethyl)amine exhibit protective effects in models of neurodegeneration. For instance, one study reported significant reductions in neuronal death in models of Alzheimer’s disease when treated with cholinesterase inhibitors derived from similar amine structures.

Case Study: Behavioral Pharmacology

In behavioral studies involving rodent models, compounds with similar structures have demonstrated anxiolytic and antidepressant-like effects. These findings suggest that (Butan-2-yl)(1-cyclohexylethyl)amine may also possess psychoactive properties worthy of further investigation.

Scientific Research Applications

Medicinal Chemistry Applications

One of the primary applications of (Butan-2-yl)(1-cyclohexylethyl)amine lies in medicinal chemistry, particularly as a precursor or component in the synthesis of pharmaceuticals.

Antagonists for Cancer Treatment

A notable patent describes cyclohexyl-ethyl substituted diaza- and triaza-tricyclic compounds that act as indole-amine-2,3-dioxygenase antagonists for cancer treatment. These compounds leverage the structural properties of (Butan-2-yl)(1-cyclohexylethyl)amine to enhance therapeutic efficacy against tumors by inhibiting specific metabolic pathways involved in cancer progression .

Compound Name	Mechanism of Action	Therapeutic Area
Indole-amine-2,3-dioxygenase antagonists	Inhibition of tumor growth	Cancer

Chemical Synthesis

(Butan-2-yl)(1-cyclohexylethyl)amine serves as a versatile building block in organic synthesis. Its unique structure allows for various modifications, making it suitable for creating complex molecules.

Case Study: Synthesis of Novel Compounds

Research has demonstrated the use of (Butan-2-yl)(1-cyclohexylethyl)amine in synthesizing novel compounds that exhibit biological activity. For instance, derivatives synthesized using this amine have shown promising results in modulating neurotransmitter systems, particularly in the context of treating neurological disorders .

Synthesis Route	Yield (%)	Biological Activity
Reaction with phenolic compounds	75%	Antidepressant effects
Alkylation with halides	82%	Antipsychotic properties

Material Science Applications

The compound has also found applications in material science, particularly in developing polymers and coatings.

Polymer Development

(Butan-2-yl)(1-cyclohexylethyl)amine can be utilized to create high-performance polymers that exhibit enhanced mechanical properties and chemical resistance. This application is particularly relevant in industries requiring durable materials, such as automotive and aerospace sectors.

Polymer Type	Properties	Application
Thermoplastic elastomers	Flexibility, durability	Automotive parts
Coatings	Chemical resistance	Protective coatings for machinery

Comparison with Similar Compounds

Structural and Electronic Comparison with Analogous Amines

Key Structural Features:

• Substituent Effects: The cyclohexyl group in (butan-2-yl)(1-cyclohexylethyl)amine is a saturated, non-aromatic ring with strong electron-donating inductive effects, enhancing the amine’s basicity compared to aryl-substituted analogs. In contrast, 2,2-diphenylethan-1-amine () contains two aromatic phenyl groups, which withdraw electron density via resonance, reducing basicity. The rigidity of phenyl rings also limits conformational flexibility compared to the cyclohexyl group.

Compound	Substituents	Basicity (pKₐ)	Steric Bulk	Key Applications
(Butan-2-yl)(1-cyclohexylethyl)amine	Butan-2-yl, 1-cyclohexylethyl	~10.5 (est.)	High	Specialty chemicals, ligands
2,2-Diphenylethan-1-amine	Two phenyl groups	~8.9 (est.)	Moderate	Pharmaceuticals, polymers
(Butan-2-yl)(butyl)amine	Butan-2-yl, butyl	~10.2 (est.)	Moderate	Industrial solvents

• Chirality :
  The butan-2-yl group confers chirality, similar to the stereospecific esters synthesized in (e.g., EFETOV-S-S-5 and EFETOV-S-5). Enantiomeric purity in such compounds can significantly impact biological activity or material properties, though this amine’s stereochemical effects remain unexplored in the provided data.

Reactivity Profile:

• Nucleophilicity : Enhanced by electron-donating cyclohexyl and butan-2-yl groups, making this amine reactive toward electrophiles like alkyl halides or carbonyl compounds.
• Steric Hindrance : The cyclohexyl group may impede access to the nitrogen lone pair, reducing reactivity in crowded environments compared to less bulky analogs like (butan-2-yl)(butyl)amine.

Potential Uses:

• Pharmaceutical Intermediates : The cyclohexyl group’s lipophilicity could improve blood-brain barrier penetration, making the compound a candidate for central nervous system drug precursors.
• Catalyst Ligands: Steric bulk and chirality may enable asymmetric catalysis in organometallic reactions, akin to diphenylethylamine’s role in polymer synthesis .